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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173

An In-depth Technical Guide for Researchers and Scientists

Lanthanum(lll) isopropoxide, with the chemical formula La(O-i-Pr)s, is an organometallic
compound recognized for its utility as a precursor in the synthesis of various lanthanum-based
materials.[1] Its solubility in organic solvents and its reactivity make it particularly suitable for
advanced synthesis techniques like the sol-gel process, enabling the creation of materials such
as ceramics, catalysts, and nanomaterials with controlled properties.[1][2] This guide provides
a comprehensive overview of La(O-i-Pr)s, its properties, and its application in materials
synthesis, focusing on experimental protocols and quantitative data.

Properties of Lanthanum(lll) Isopropoxide

Lanthanum(lll) isopropoxide is a moisture-sensitive solid, necessitating handling under inert
atmosphere conditions to maintain its reactivity and purity.[3] Key physical and chemical
properties are summarized below.

Table 1: Physicochemical Properties of Lanthanum(lll) Isopropoxide
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Property Value Reference

Chemical Formula CoH21La0s [3]

Molecular Weight 316.17 g/mol

CAS Number 19446-52-7 [3]
Off-white to pale yellow

Appearance _ [4]
powder/solid

Melting Point 120-128°C [4]

Boiling Point 170°C at 0.04 mmHg [4]
Soluble in tetrahydrofuran,

Solubility toluene, hexane, and isopropyl  [4]

alcohol

| Hydrolytic Sensitivity | Reacts rapidly with moisture, water, and protic solvents |[4] |

The Sol-Gel Process: A Primary Application

The sol-gel method is a prominent technique for synthesizing materials from La(O-i-Pr)s. It

involves the controlled hydrolysis and condensation of the alkoxide precursor in a solvent to

form a "sol" (a colloidal suspension of solid particles in a liquid). Further processing leads to a

"gel," an interconnected, rigid network. Subsequent drying and calcination of the gel yield the

final oxide material, often in nanopowder form.[2][5]

The fundamental chemical transformations in the sol-gel process are:

e Hydrolysis: The isopropoxide groups are replaced by hydroxyl groups upon reaction with
water. La(O-i-Pr)s + 3H20 - La(OH)s + 3(i-Pr)OH

o Condensation: The hydroxylated intermediates react with each other to form La-O-La

bridges, releasing water and forming a growing oxide network. 2La(OH)s - (HO)zLa-O-

La(OH)z + H20

This process allows for excellent control over the final product's purity, homogeneity, and

morphology.[6]
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Workflow diagram of the sol-gel synthesis method.

Experimental Protocols

This protocol is a representative example for synthesizing lanthanum oxide nanoparticles using
La(O-i-Pr)s as a precursor.

Materials:

Lanthanum(lll) isopropoxide (La(O-i-Pr)s3)

Anhydrous isopropanol (solvent)

Deionized water (hydrolyzing agent)

Nitric acid (catalyst, optional)

Inert atmosphere glove box or Schlenk line
Procedure:

e Precursor Solution Preparation: Inside an inert atmosphere glove box, dissolve a specific
molar concentration of Lanthanum(lll) isopropoxide in anhydrous isopropanol. Stir the
solution until the precursor is completely dissolved.

e Hydrolysis: Slowly add a stoichiometric amount of deionized water to the precursor solution
under vigorous stirring. The water-to-alkoxide molar ratio (h) is a critical parameter
influencing particle size and morphology. An acid catalyst like nitric acid can be added to the
water to control the hydrolysis and condensation rates.[7]

o Gelation: Continue stirring the solution at room temperature. The solution will gradually
become more viscous and eventually form a transparent or translucent gel. This process can
take several hours.
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e Aging: Age the gel in a sealed container for 24-48 hours at a constant temperature (e.g.,

60°C). Aging strengthens the gel network and completes the condensation reactions.

» Drying: Dry the aged gel to remove the solvent and by-products. Supercritical drying can be

used to produce low-density aerogels, while conventional oven drying (e.g., at 100-120°C)

will yield a denser xerogel.

o Calcination: Calcine the dried gel powder in a furnace. The temperature is ramped up slowly

to a target temperature (e.g., 600-900°C) and held for several hours. This step removes

residual organic compounds and induces crystallization of the lanthanum oxide phase

(La20s3).[5][8] The final product is a fine, white powder of Laz20s.

Table 2: Influence of Calcination Temperature on Laz0s Properties (Sol-Gel Synthesis)

L . Average
Precursor Calcination Resulting . .
Particle Size Reference
System Temp. (°C) Phase
(nm)
La(O-i-Pr)s Amorphousipo
. 650 . 30-35 [9]
derived gel orly crystalline
La(O-i-Pr)s )
] 800 Cubic Laz20s3 ~40 [6]
derived gel
La-Nitrate/PEG Hexagonal
850 37 [10]
gel La20s3

| LaCls/Oxalic Acid | >800 | La203 | 52,000 (52 pm) |[8] |

Note: Particle sizes can vary significantly based on the full set of synthesis parameters, not just

calcination temperature.

Thermal Decomposition Pathway

Understanding the thermal decomposition of the precursor and its intermediate products is

crucial for controlling the final material's phase and crystallinity. When a lanthanum-containing

gel (derived from hydrolysis) is heated, it undergoes several stages of weight loss.
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Thermal decomposition pathway from lanthanum hydroxide to lanthanum oxide.
The decomposition generally proceeds as follows:

o Dehydration: Initial heating up to ~200°C removes adsorbed water and solvent.

» Dehydroxylation (Step 1): Around 330-400°C, the lanthanum hydroxide, La(OH)s, loses a
water molecule to form an intermediate lanthanum oxyhydroxide (LaOOH).[11]

» Dehydroxylation (Step 2): At higher temperatures, typically above 550°C, the LaOOH further
decomposes to form the stable hexagonal lanthanum oxide (La20s).[11][12][13]

Applications in Materials Science and Catalysis

The materials synthesized from La(O-i-Pr)s have a wide range of applications driven by the
unique properties of lanthanum oxide.

o Catalysis: La20s is used as a catalyst or a catalyst support.[1] For instance, NiO/Laz20s
catalysts are active in processes like the oxy-steam reforming of liquefied natural gas (LNG).
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[14] Doping La=0s-based perovskite structures, such as LaCoOs, can significantly enhance
catalytic activity for applications like NO oxidation in diesel exhaust treatment.[15] The high
surface area and tunable properties achieved through sol-gel synthesis are particularly
beneficial for catalytic applications.

o Ceramics and Glasses: It serves as a component in the creation of advanced ceramics and
glasses, where it can improve thermal stability and mechanical properties.[1]

» Nanotechnology: La(O-i-Pr)s is a key precursor for fabricating nanomaterials and nanoscale
devices used in electronics and photonics.[1]

» Drug Delivery: While not a direct application of the precursor itself, the synthesized porous
nanoparticles (like Laz0s or layered double hydroxides) can be engineered as carriers for
drug delivery systems.[16][17] These nanocarriers offer high surface-to-volume ratios,
allowing for the intercalation of therapeutic agents for sustained release.[16]

Table 3: Application-Specific Synthesis Data

L Material Synthesis L
Application Key Finding Reference
System Method
Sr-doping
enhances NO
_ Lai1-xSrxCoOs- oxidation;
Catalysis Sol-gel [15]
b x=0.3 shows
84%
conversion.
Preparation

) method impacts
_ _ Impregnation / .
Catalysis NiO/Laz203 S catalytic [14]
Co-precipitation )
properties for

LNG reforming.

Forms cubic
) ) Sol-gel from )
Solid Electrolytes  Lai/3-xLizxTaOs perovskite phase  [6]

alkoxides
at 800-820°C.
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| Three-Way Catalysts | Lai-yFe1-xCuxOs | Sol-gel | Lanthanum-deficient synthesis enhances
CO and propene oxidation. |[18] |

This guide demonstrates that Lanthanum(lll) isopropoxide is a valuable and versatile precursor.
Its utility in the sol-gel process provides a powerful route to a variety of advanced materials with
tailored properties, opening avenues for innovation in catalysis, electronics, and biomedical
applications. Proper handling and precise control over reaction parameters are paramount to
achieving desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. EXAFS analysis of the structural evolution of gel-formed La203 - Journal of Materials
Chemistry (RSC Publishing) [pubs.rsc.org]

. nbinno.com [nbinno.com]

. LANTHANUM ISOPROPOXIDE One Chongging Chemdad Co. , Ltd [chemdad.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. s3.amazonaws.com [s3.amazonaws.com|

. ysjskxygc.xml-journal.net [ysjskxygc.xml-journal.net]

°
(] [e0] ~ (o)) (62} H w

. mocedes.org [mocedes.org]

e 10. biointerfaceresearch.com [biointerfaceresearch.com]
e 11. researchgate.net [researchgate.net]

e 12. journalijdr.com [journalijdr.com]

e 13. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3-6H20 | International
Journal of Development Research (IJDR) [journalijdr.com]

e 14. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/317497151_Non_stoichiometric_La_1-y_FeO_3_perovskite-based_catalysts_as_alternative_to_commercial_Three-Way-Catalysts_-_Impact_of_Cu_and_Rh_doping
https://www.benchchem.com/product/b101173?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41178
https://pubs.rsc.org/en/content/articlelanding/1997/jm/a603547g
https://pubs.rsc.org/en/content/articlelanding/1997/jm/a603547g
https://www.nbinno.com/article/photoresist-chemicals/optimizing-chemical-synthesis-with-lanthanum-isopropoxide-a-purchasing-guide-si
https://www.chemdad.com/index.php?c=article&id=3956
https://www.researchgate.net/publication/240384532_A_simple_sol-gel_technique_for_preparing_lanthanum_oxide_nanopowders
https://www.researchgate.net/publication/244257960_Synthesis_of_lanthanum_lithium_tantalate_powders_and_thin_films_by_the_sol-gel_method
https://s3.amazonaws.com/na-st01.ext.exlibrisgroup.com/01ALLIANCE_WSU/storage/alma/D9/4B/10/32/E3/96/03/92/5A/F5/F2/EA/AF/55/7D/25/RTL_Revised%20Thesis_Final%20Submission.pdf?response-content-disposition=attachment%3B%20filename%3D%22RTL_Revised%2520Thesis_Final%2520Submission.pdf%22%3B%20filename%2A%3DUTF-8%27%27RTL_Revised%2520Thesis_Final%2520Submission.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251220T164524Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251220%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=9e411785408d1f5ed7d57f7547089b610f26af7ce2ea8836ba8bd86f83ebbae1
http://ysjskxygc.xml-journal.net/en/article/doi/10.13264/j.cnki.ysjskx.2022.01.016
https://www.mocedes.org/ajcer/volume8/AJCER-19-Madani-2021.pdf
https://biointerfaceresearch.com/wp-content/uploads/2021/08/20695837123.30663075.pdf
https://www.researchgate.net/publication/245208408_The_Thermal_Transformation_from_Lanthanum_Hydroxide_to_Lanthanum_Hydroxide_Oxide
https://www.journalijdr.com/sites/default/files/issue-pdf/20799_0.pdf
https://www.journalijdr.com/thermal-decomposition-lanthanum-nitrate-hexahydrate-lano33%E2%88%996h2o
https://www.journalijdr.com/thermal-decomposition-lanthanum-nitrate-hexahydrate-lano33%E2%88%996h2o
https://www.mdpi.com/2073-4344/11/10/1174
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 15. Synthesis of Lal-xSrxCo03-0 and its catalytic oxidation of NO and its reaction path -
PMC [pmc.ncbi.nlm.nih.gov]

e 16. Advanced drug delivery applications of layered double hydroxide - PubMed
[pubmed.ncbi.nim.nih.gov]

o 17. EWIXIE [sigmaaldrich.com]
o 18. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Lanthanum(lll) Isopropoxide: A Versatile Precursor for
Advanced Materials Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101173#la-o-i-pr-3-precursor-for-materials-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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